Cas no 6470-98-0 (Mordant Yellow 12)

• Product Name: Mordant Yellow 12
• CAS No: 6470-98-0
• MF: C₁₃H₁₀N₃NaO₃
• MW: 279.226573467255
• CID: 46798
• PubChem ID: 135465068
• Update Time: 2025-04-18

Mordant Yellow 12 Chemical and Physical Properties

Names and Identifiers

• Mordant Yellow 12
• Mordant yellow?2
• sodium,(3E)-3-[(4-aminophenyl)hydrazinylidene]-6-oxocyclohexa-1,4-diene-1-carboxylate
• EINECS 229-302-2
• Sodium 5-[(4-aminophenyl)azo]salicylate
• Benzoic acid, 5-(2-(4-aminophenyl)diazenyl)-2-hydroxy-, sodium salt (1:1)
• Benzoic acid, 5-[2-(4-aminophenyl)diazenyl]-2-hydroxy-, sodium salt (1:1)
• C.I. Mordant yellow 12
• MORDANTYELLOW12
• Benzoic acid, 5-[(4-aminophenyl)azo]-2-hydroxy-, monosodium salt
• sodium (E)-5-((4-aminophenyl)diazenyl)-2-hydroxybenzoate
• 6470-98-0
• Monosodium 5-((4-aminophenyl)azo)salicylate
• Benzoic acid, 5-((4-aminophenyl)azo)-2-hydroxy-, monosodium salt
• SDW2WLM9ET
• sodium;5-[(4-aminophenyl)diazenyl]-2-hydroxybenzoate
• Benzoic acid, 5-[2-(4-aminophenyl)diazenyl]-2-hydroxy-, sodium salt
• DTXSID6064379
• W-110152
• Benzoic acid, 5-((4-aminophenyl)azo)-2-hydroxy-, sodium salt
• AKOS024370835
• SCHEMBL1614891

• Inchi： 1S/C13H11N3O3.Na/c14-8-1-3-9(4-2-8)15-16-10-5-6-12(17)11(7-10)13(18)19;/h1-7,17H,14H2,(H,18,19);/q;+1/p-1/b16-15+;
• InChI Key： RFIRVJCZAAJILM-GEEYTBSJSA-M
• SMILES： [Na+].OC1=CC=C(C=C1C(=O)[O-])/N=N/C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 279.06200
• Monoisotopic Mass: 279.061986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 477
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 108

Experimental Properties

• Color/Form: Golden brown or brown powder
• PSA: 111.10000
• LogP: 2.33450
• Solubility: Not determined

Mordant Yellow 12 Security Information

• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances